Cas no 37288-11-2 (Phytase)

Phytic acid, inositol hexaphosphate, is widely found in plants as a repository of phosphate. Because minerals are bound in protein phytic acid mineral element complexes, it reduces the nutritional potency of minerals in some plant foods and some plant protein isolates. Phytases can hydrolyze phosphate residues from phytic acid, thus destroying the strong affinity of phytic acid for mineral elements, Therefore, phytase can increase the nutritional potency of mineral elements, and because the released ca2+ can participate in cross-linking or other reactions, it can change the texture of plant-based food< Br>
Phytase structure
Phytase structure
Phytase
37288-11-2
C6H18O24P6
660.03552
54689

Phytase Properties

Names and Identifiers

    • Phytase
    • PHYTASE DS
    • PHYTATE 6-PHOSPHATASE
    • MYO-INOSITOLHEXAKISPHOSPHATE 3-PHOSPHOHYDROLASE
    • MYO-INOSITOL-HEXAKISPHOSPHATE 6-PHOSPHOHYDROLASE
    • EC 3.1.3.8
    • EC 3.1.3.26
    • 6-PHYTASE
    • 3-Phytase
    • myo-Inositol-hexakisphosphate 3-phosphohydrolasee
    • Phytate 1-phosphatase
    • +Expand
    • IMQLKJBTEOYOSI-UHFFFAOYSA-N
    • InChI=1S/C6H18O24P6/c7-31(8,9)25-1-2(26-32(10,11)12)4(28-34(16,17)18)6(30-36(22,23)24)5(29-35(19,20)21)3(1)27-33(13,14)15/h1-6H,(H2,7,8,9)(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)(H2,19,20,21)(H2,22,23,24)
    • OP(OC1C(OP(=O)(O)O)C(OP(=O)(O)O)C(OP(=O)(O)O)C(OP(=O)(O)O)C1OP(=O)(O)O)(O)=O

Experimental Properties

  • 1.33-1.42g/cm3 at 20℃

Phytase Suppliers

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